1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine

• IUPAC Name: [1-(3,4-dimethoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C20H30N2O5S/c1-15-6-10-21(11-7-15)20(23)16-8-12-22(13-9-16)28(24,25)17-4-5-18(26-2)19(14-17)27-3/h4-5,14-16H,6-13H2,1-3H3
• InChI Key: MPWGNIOZADDJHC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H30N2O5S
• Molecular Weight: 410.5 g/mol

Description

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. Adenosine is a naturally occurring molecule in the body that plays a role in regulating various physiological processes, including sleep, inflammation, and blood flow. The adenosine A1 receptor is one of four known adenosine receptor subtypes, and it is primarily expressed in the brain, heart, and kidneys. DPCPX has been used extensively in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine acts as a selective antagonist of the adenosine A1 receptor, meaning that it blocks the binding of adenosine to the receptor. Adenosine A1 receptors are G protein-coupled receptors that are coupled to inhibitory G proteins. When adenosine binds to the receptor, it activates the inhibitory G protein, which in turn inhibits the activity of adenylate cyclase and reduces the production of cyclic AMP. By blocking the binding of adenosine to the receptor, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine prevents this inhibitory signaling pathway from being activated.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine depend on the specific system being studied. In general, however, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has been shown to increase the activity of adenylate cyclase and increase the production of cyclic AMP in various tissues. 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has also been shown to increase the release of neurotransmitters such as dopamine and acetylcholine in the brain. Additionally, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has been shown to have cardioprotective effects in animal models of ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine in lab experiments is its high selectivity for the adenosine A1 receptor. This allows researchers to specifically study the role of this receptor subtype in various physiological and pathological processes. Additionally, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has a relatively long half-life, which allows for prolonged blockade of the receptor. However, one limitation of using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine is its relatively low potency compared to other adenosine A1 receptor antagonists. This may limit its effectiveness in certain experimental settings.

Future Directions

There are many potential future directions for research involving 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine. One potential area of research is the role of adenosine A1 receptors in the regulation of glucose homeostasis and insulin sensitivity. Another potential area of research is the role of adenosine A1 receptors in the regulation of immune function and inflammation. Additionally, there is interest in developing more potent and selective adenosine A1 receptor antagonists that could be used in a variety of experimental settings.

Scientific Research Applications

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has been used extensively in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes. For example, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has been used to study the role of adenosine A1 receptors in the regulation of sleep, pain, and cardiovascular function. 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-[(4-methyl-1-piperidinyl)carbonyl]piperidine has also been used to study the role of adenosine A1 receptors in various disease states, including Parkinson's disease, Alzheimer's disease, and ischemia-reperfusion injury.